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Compound of Interest

Compound Name: Thymolindophenol Sodium Salt

CAS No.: 5418-43-9

Cat. No.: B1592863 Get Quote

Advanced Quantitative Strategies:
Thymolindophenol Sodium Salt
Application Note & Protocol Guide[1]

Introduction & Physicochemical Profile[1][2][3][4][5]
[6][7][8]
Thymolindophenol Sodium Salt (CAS: 5418-43-9) is a specialized redox-active dye and pH

indicator belonging to the indophenol class.[1] While structurally related to the ubiquitous 2,6-

dichlorophenolindophenol (DCIP), Thymolindophenol lacks the halogen substituents on the

phenolic ring.[1] This structural difference alters its standard reduction potential (

) and lipophilicity, making it a critical alternative for assays where chlorinated oxidants are
unsuitable or where specific redox selectivity is required.[1]

Core Applications
Redox Titrimetry: Quantitative determination of Ascorbic Acid (Vitamin C) in complex

matrices.[1]

Enzymatic Kinetics: Monitoring esterase/lipase activity via pH-coupled colorimetric shifts.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1592863?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.benchchem.com/product/b1592863?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Activity: Electron acceptor in mitochondrial or microbial viability assays (alternative

to Tetrazolium salts).[1]

Physicochemical Properties
Property Specification

CAS Number 5418-43-9

Molecular Formula (Salt form)

Molecular Weight ~375.44 g/mol

Solubility
Soluble in water (Blue solution); Soluble in

Ethanol

Color Transition (pH)
Red/Yellow (Acidic)

Blue/Violet (Alkaline)

Redox State
Oxidized: Deep Blue (Alkaline) / Red (Acidic)

Reduced: Colorless (Leuco-thymolindophenol)

Absorption Max (

)
~600–610 nm (Alkaline pH)

Mechanism of Action
The Redox Principle
In quantitative analysis, Thymolindophenol acts as an electron acceptor.[1] The central quinone

imine structure is reduced by analytes (like Ascorbic Acid) to a benzenoid structure

(aminophenol derivative).[1] This reduction breaks the conjugation system responsible for the

deep blue color, resulting in a colorless "leuco" compound.[1]

Visualization of the Redox Pathway
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Figure 1: The redox reaction mechanism where Thymolindophenol serves as the electron

acceptor, transitioning from a chromophore to a non-absorbing leuco species.[1]

Protocol A: Quantitative Determination of Ascorbic
Acid (Vitamin C)[1]
Scope: This protocol replaces the standard DCIP method for samples where halogenated

byproducts are a concern or to validate results against a secondary redox indicator.[1]

Reagents & Preparation[1][3]
Extraction Solution: 3% Metaphosphoric Acid (

) containing 8% Acetic Acid.[1]

Why: Stabilizes Vitamin C and inhibits metal-catalyzed oxidation.[1]

Thymolindophenol Stock Solution (0.02%):

Dissolve 50 mg Thymolindophenol Sodium Salt in 200 mL warm distilled water

containing 50 mg Sodium Bicarbonate (

).

Note:

ensures the dye remains in the soluble, stable alkaline form during storage.[1]

Ascorbic Acid Standard (1 mg/mL): Freshly prepared in Extraction Solution.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1592863?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.benchchem.com/product/b1592863?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dichlorophenolindophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
Step 1: Standardization of Dye Factor (F)
Since Thymolindophenol is not a primary standard, its oxidative capacity must be calibrated

daily.[1]

Pipette 5.0 mL of Ascorbic Acid Standard into a 100 mL Erlenmeyer flask.

Add 5.0 mL of Extraction Solution.

Titrate with Thymolindophenol Solution from a burette (or high-precision digital titrator).

End Point: A distinct rose-pink color persisting for >15 seconds.

Mechanistic Insight: In the acidic environment of the titration, the unreduced dye appears

pink/red.[1] The endpoint is reached when the ascorbic acid is exhausted and the first drop

of excess dye remains oxidized (pink).

Calculation of Dye Factor (F):

[1]

Step 2: Sample Titration[1][2]
Weigh 2–5 g of sample (fruit juice, tablet powder).

Homogenize in 20 mL Extraction Solution.

Filter or centrifuge to obtain a clear supernatant.[1]

Pipette an aliquot (containing ~2–5 mg Vitamin C) into a flask.

Titrate with Thymolindophenol Solution to the pink endpoint.[1]

Step 3: Calculation
Protocol B: Kinetic Lipase/Esterase Activity Assay
Scope: Thymolindophenol esters (e.g., Thymolindophenol acetate) can be synthesized or the

dye itself used as a pH indicator to monitor the hydrolytic activity of lipases which release fatty
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acids, lowering the pH.[1]

Reagents
Buffer: 5 mM Tris-HCl, pH 8.5 (Low capacity buffer is critical).

Substrate Emulsion: Olive oil or specific ester substrate.[1]

Indicator: Thymolindophenol Sodium Salt (0.1% w/v in Ethanol).[1]
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Figure 2: Kinetic workflow for measuring enzymatic activity via pH-induced colorimetric shift.

Procedure
Blanking: In a cuvette, mix 2.9 mL Buffer + 0.1 mL Indicator. Zero the spectrophotometer at

600 nm (Max Absorbance).[1]

Reaction: Add 50 µL Enzyme sample + 50 µL Substrate.

Measurement: Monitor the decrease in Absorbance at 600 nm over 5 minutes.

Causality: As the enzyme releases protons (

), the local pH drops.[1] Thymolindophenol transitions from its alkaline blue form (

) toward its acidic yellow/red form (

).[1] At 600 nm, this appears as a loss of signal.[1]

Troubleshooting & Interference Control
Issue Probable Cause Corrective Action

Drifting Endpoint (Titration)

Interference by Sulfhydryl

groups (e.g., Cysteine,

Glutathione).[1]

Add 1 mL of 40%

Formaldehyde to the sample

before titration to bind

sulfhydryls.

No Color Change

Sample pH is too low (Dye

degrades) or too high (Dye is

already blue).

Adjust sample extraction pH to

3.0–4.0 using the

Metaphosphoric acid system.

[1]

Precipitation
Sodium salt reverting to acid

form in high concentration.[1]

Ensure stock solution contains

Sodium Bicarbonate (

).[1]
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Metrohm Application Notes.Determination of ascorbic acid (vitamin C) and its compounds.

(Detailed redox titration methodology).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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